Cas no 948291-60-9 (2,6-Dichloro-8-methylquinoline-3-carbonitrile)

• Product Name: 2,6-Dichloro-8-methylquinoline-3-carbonitrile
• CAS No: 948291-60-9
• MF: C₁₁H₆Cl₂N₂
• MW: 237.084740161896
• MDL: MFCD09787542
• CID: 875571
• PubChem ID: 329773422
• Update Time: 2025-11-02

2,6-Dichloro-8-methylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-8-methyl-quinoline-3-carbonitrile
• 2,6-Dichloro-8-methylquinoline-3-carbonitrile
• 948291-60-9
• 2,6-Dichloro-8-methylquinoline-3-carbonitrile, AldrichCPR
• CS-0364990
• YMB29160
• MFCD09787542
• DTXSID40588938
• FT-0760023
• AB51634
• DB-080069

• MDL： MFCD09787542
• Inchi： 1S/C11H6Cl2N2/c1-6-2-9(12)4-7-3-8(5-14)11(13)15-10(6)7/h2-4H,1H3
• InChI Key： PACCOJOKRQWVLY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(=CC(C#N)=C(N=2)Cl)C=1

Computed Properties

• Exact Mass: 235.99100
• Monoisotopic Mass: 235.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 3.72168

2,6-Dichloro-8-methylquinoline-3-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Additional information on 2,6-Dichloro-8-methylquinoline-3-carbonitrile

Comprehensive Guide to 2,6-Dichloro-8-methylquinoline-3-carbonitrile (CAS No. 948291-60-9)

2,6-Dichloro-8-methylquinoline-3-carbonitrile (CAS No. 948291-60-9) is a specialized organic compound belonging to the quinoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of chloro and methyl substituents on the quinoline ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and material science.

The molecular formula of 2,6-Dichloro-8-methylquinoline-3-carbonitrile is C₁₁H₆Cl₂N₂, with a molecular weight of 237.08 g/mol. Its structure features a quinoline core substituted with two chloro groups at positions 2 and 6, a methyl group at position 8, and a carbonitrile group at position 3. This arrangement contributes to its distinct chemical behavior, such as its ability to participate in nucleophilic substitution reactions and act as a ligand in coordination chemistry.

One of the most searched questions about 2,6-Dichloro-8-methylquinoline-3-carbonitrile is its role in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing bioactive molecules, including potential antimicrobial and anticancer agents. The carbonitrile group, in particular, is a versatile functional group that can be further modified to create derivatives with enhanced biological activity. This aligns with the growing demand for novel therapeutic compounds in the pharmaceutical industry.

In addition to its pharmaceutical applications, 2,6-Dichloro-8-methylquinoline-3-carbonitrile is also explored in agrochemical research. The compound's structural features make it a promising candidate for developing new pesticides and herbicides. Farmers and agronomists are increasingly interested in eco-friendly solutions, and this compound's potential to target specific pests without harming beneficial organisms is a hot topic in sustainable agriculture.

Another trending topic is the use of 2,6-Dichloro-8-methylquinoline-3-carbonitrile in material science. Its ability to form stable complexes with metals has sparked interest in creating advanced materials for catalysis and electronics. Researchers are investigating its role in designing organic semiconductors and photovoltaic materials, which are critical for renewable energy technologies.

The synthesis of 2,6-Dichloro-8-methylquinoline-3-carbonitrile typically involves multi-step reactions, starting from readily available quinoline derivatives. Key steps include chlorination, methylation, and cyanation, often requiring precise control of reaction conditions to achieve high yields. Industrial-scale production is gaining traction, with manufacturers optimizing processes to meet the rising demand from research and development sectors.

Safety and handling of 2,6-Dichloro-8-methylquinoline-3-carbonitrile are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as using personal protective equipment (PPE) and working in a fume hood, are recommended. Its stability under normal conditions makes it suitable for storage and transportation, but users should always refer to the material safety data sheet (MSDS) for specific guidelines.

The market for 2,6-Dichloro-8-methylquinoline-3-carbonitrile is expanding, driven by its diverse applications and the increasing focus on green chemistry. Suppliers and distributors are offering the compound in various quantities, catering to both small-scale researchers and large-scale industrial clients. Pricing trends indicate a steady demand, with projections suggesting growth in the coming years as new applications emerge.

For researchers looking to purchase 2,6-Dichloro-8-methylquinoline-3-carbonitrile, it is essential to verify the CAS No. 948291-60-9 and ensure the supplier provides high-purity samples. Reputable vendors often supply analytical data, such as HPLC and NMR spectra, to confirm the compound's identity and purity. This is particularly important for applications requiring stringent quality control, such as pharmaceutical development.

In summary, 2,6-Dichloro-8-methylquinoline-3-carbonitrile (CAS No. 948291-60-9) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, aligning with current trends in drug discovery, sustainable agriculture, and renewable energy. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple industries.